4-[(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 2-iodobenzoate

• IUPAC Name: [4-[(Z)-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenyl] 2-iodobenzoate
• InChI: InChI=1S/C20H14INO3S2/c1-2-11-22-18(23)17(27-20(22)26)12-13-7-9-14(10-8-13)25-19(24)15-5-3-4-6-16(15)21/h2-10,12H,1,11H2/b17-12-
• InChI Key: WHZOYWVFMDKFGS-ATVHPVEESA-N
• Canonical SMILES: C=CCN1C(=O)C(=CC2=CC=C(C=C2)OC(=O)C3=CC=CC=C3I)SC1=S
• Isomeric SMILES: C=CCN1C(=O)/C(=C/C2=CC=C(C=C2)OC(=O)C3=CC=CC=C3I)/SC1=S
• Molecular Formula: C20H14INO3S2
• Molecular Weight: 507.4 g/mol

Description

The compound appears to contain a thiazolidine ring, which is a five-membered ring containing sulfur and nitrogen. This ring is substituted with an allyl group and a phenyl group, which are common in organic chemistry. The phenyl group is further substituted with a 2-iodobenzoate group.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would have a central thiazolidine ring, with the 3-allyl and 4-oxo-2-thioxo groups attached to one carbon, and the phenyl-2-iodobenzoate group attached to another carbon.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the reaction conditions and the other reactants present. The allyl group could potentially undergo reactions typical of alkenes, such as addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its degree of crystallinity, melting point, boiling point, solubility, and stability could vary widely.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

As with any chemical compound, handling “4-[(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 2-iodobenzoate” would require appropriate safety precautions. It’s important to use personal protective equipment and follow good laboratory practices.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as any biological activity it might have. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.